Cas no 1706430-62-7 (4-(2-Chloro-6-fluoro-phenyl)-1-methyl-pyrrolidin-3-ylamine)

• Product Name: 4-(2-Chloro-6-fluoro-phenyl)-1-methyl-pyrrolidin-3-ylamine
• CAS No: 1706430-62-7
• MF: C₁₁H₁₄ClFN₂
• MW: 228.693665027618
• CID: 5161678
• Update Time: 2025-08-04

4-(2-Chloro-6-fluoro-phenyl)-1-methyl-pyrrolidin-3-ylamine Chemical and Physical Properties

Names and Identifiers

• 4-(2-Chloro-6-fluoro-phenyl)-1-methyl-pyrrolidin-3-ylamine
• 3-Pyrrolidinamine, 4-(2-chloro-6-fluorophenyl)-1-methyl-

• Inchi： 1S/C11H14ClFN2/c1-15-5-7(10(14)6-15)11-8(12)3-2-4-9(11)13/h2-4,7,10H,5-6,14H2,1H3
• InChI Key： ITSXIPBLAYMTCS-UHFFFAOYSA-N
• SMILES： N1(C)CC(C2=C(F)C=CC=C2Cl)C(N)C1

Additional information on 4-(2-Chloro-6-fluoro-phenyl)-1-methyl-pyrrolidin-3-ylamine

4-(2-Chloro-6-fluoro-phenyl)-1-methyl-pyrrolidin-3-ylamine: A Comprehensive Overview

4-(2-Chloro-6-fluoro-phenyl)-1-methyl-pyrrolidin-3-ylamine, also known by its CAS number CAS 1706430-62-7, is a synthetic organic compound with a complex structure that has garnered significant attention in the fields of pharmacology and materials science. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their potential applications in drug development and advanced materials. The molecule features a pyrrolidine ring substituted with a methyl group at position 1 and an amino group at position 3, with a phenyl ring substituted at positions 2 and 6 with chlorine and fluorine atoms, respectively. These substituents confer unique electronic and steric properties to the molecule, making it a valuable compound for various research and industrial applications.

The synthesis of 4-(2-Chloro-6-fluoro-phenyl)-1-methyl-pyrrolidin-3-ylamine typically involves multi-step organic reactions, including nucleophilic substitutions, reductions, and cyclizations. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. Recent studies have focused on developing environmentally friendly methods, such as using catalytic hydrogenation or microwave-assisted synthesis, to reduce the environmental footprint of its production. These advancements highlight the growing emphasis on sustainable chemistry practices in modern research.

The structural complexity of this compound makes it an intriguing subject for computational chemistry studies. Scientists have employed molecular modeling techniques to investigate its electronic properties, conformational flexibility, and potential interactions with biological targets. For instance, density functional theory (DFT) calculations have been used to analyze the molecule's frontier molecular orbitals, providing insights into its reactivity and stability. Such studies are crucial for understanding how this compound might interact with enzymes or other biomolecules in therapeutic contexts.

In terms of applications, 4-(2-Chloro-6-fluoro-phenyl)-1-methyl-pyrrolidin-3-ylamine has shown promise in several areas. One notable application is in the field of drug discovery, where it has been evaluated as a potential lead compound for treating various diseases. Its unique structure allows it to act as a ligand for certain G-protein coupled receptors (GPCRs), which are key targets for many pharmaceutical agents. Recent research has demonstrated its ability to modulate specific signaling pathways involved in inflammation and neurodegenerative disorders, suggesting its potential as a therapeutic agent.

Beyond pharmacology, this compound has also been explored for its role in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination polymers and metalloorganic frameworks (MOFs). These materials hold great promise for applications in gas storage, catalysis, and sensing technologies. The combination of its electronic properties and structural versatility makes it an attractive candidate for such advanced materials.

The latest research on 4-(2-Chloro-6-fluoro-phenyl)-1-methyl-pyrrolidin-3-ylamine has also delved into its biocompatibility and toxicity profiles. Understanding these aspects is critical for determining its suitability as a drug candidate or material component. Preclinical studies have shown that the compound exhibits moderate cytotoxicity against certain cancer cell lines, while being relatively non-toxic to normal cells at therapeutic concentrations. These findings underscore the need for further investigation into its pharmacokinetics and pharmacodynamics to assess its full potential as a therapeutic agent.

In conclusion, 4-(2-Chloro-6-fluoro-phenyl)-1-methyl-pyrrolidin-3-yli...